Cas no 2136-79-0 (2,3,5,6-Tetrachloroterephthalic Acid)

• Product Name: 2,3,5,6-Tetrachloroterephthalic Acid
• CAS No: 2136-79-0
• MF: C₈H₂Cl₄O₄
• MW: 303.911078929901
• MDL: MFCD00013974
• CID: 42505
• Update Time: 2026-05-14

2,3,5,6-Tetrachloroterephthalic Acid Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-Tetrachloroterephthalic acid
• Tetrachloroterephthalic acid
• 3,4,5,6-Tetrachlorophthalic Acid
• Chlorthal
• CHLORTHAL-DIACID
• DCPA Diacid
• Tetrachloroterephthalicacid Solution
• Underivatized Analytes
• 2,3,5,6-Tetrachloro-1,4-benzenecarboxylic acid
• 2,3,5,6-tetrachloro-1,4-benzenedicarboxylic acid
• 2,3,5,6-tetrachlorobenzene-1,4-dicarboxylic acid
• Caswell No. 833A
• DCPA
• Perchloroterephthalic acid
• Terephthalic acid,tetrachloro
• tetrachlorobenzene-1,4-dicarboxylic acid
• Terephthalic acid, tetrachloro-
• Chlorthal [ISO]
• Chlorthal (VAN)
• 1,4-Benzenedicarboxylic acid, 2,3,5,6-tetrachloro-
• KZCBXHSWMMIEQU-UHFFFAOYSA-N
• 96C2WU8832
• Terephthalic acid, tetrachloro- (8CI)
• tetrachlorobenzen
• 四氯对苯二甲酸
• 2,3,5,6-Tetrachloroterephthalic Acid

• MDL： MFCD00013974
• Inchi： 1S/C8H2Cl4O4/c9-3-1(7(13)14)4(10)6(12)2(5(3)11)8(15)16/h(H,13,14)(H,15,16)
• InChI Key： KZCBXHSWMMIEQU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=O)O[H])C(=C(C=1C(=O)O[H])Cl)Cl)Cl
• BRN： 1887098

Computed Properties

• Exact Mass: 301.87100
• Monoisotopic Mass: 301.870719
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.872
• Boiling Point: 425.2℃ at 760 mmHg
• Flash Point: 210.9 °C
• PSA: 74.60000
• LogP: 3.69660
• Solubility: Not determined

2,3,5,6-Tetrachloroterephthalic Acid Security Information

• RTECS：CZ4400000
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2,3,5,6-Tetrachloroterephthalic Acid

Introduction to 2,3,5,6-Tetrachloroterephthalic Acid (CAS No. 2136-79-0)

2,3,5,6-Tetrachloroterephthalic acid, with the chemical formula C₈H₂Cl₄O₄, is a significant intermediate in the chemical and pharmaceutical industries. This compound, identified by its CAS number 2136-79-0, has garnered attention due to its versatile applications in synthesizing various high-value chemicals. Its unique structure, featuring four chlorine substituents on a terephthalic acid backbone, makes it a valuable building block for polymers, dyes, and pharmaceuticals.

The synthesis of 2,3,5,6-Tetrachloroterephthalic acid typically involves the chlorination of terephthalic acid or its derivatives. This process requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic processes have improved the efficiency of this synthesis, making it more environmentally friendly and cost-effective. The compound's stability under various conditions further enhances its utility in industrial applications.

In the pharmaceutical sector, 2,3,5,6-Tetrachloroterephthalic acid serves as a precursor for several active pharmaceutical ingredients (APIs). Its chlorine atoms provide reactive sites for further functionalization, enabling the creation of complex molecular structures. For instance, researchers have utilized this compound in the development of novel antiviral agents and anti-inflammatory drugs. The ability to modify its structure allows for tailored properties that can enhance drug efficacy and reduce side effects.

The polymer industry also benefits significantly from 2,3,5,6-Tetrachloroterephthalic acid. It is used in the production of high-performance resins and plastics that exhibit excellent thermal stability and mechanical strength. These properties make it ideal for applications in aerospace, automotive, and electronics industries. Additionally, its chlorinated structure contributes to flame retardancy, further expanding its utility in safety-critical applications.

Recent studies have explored the environmental impact of 2,3,5,6-Tetrachloroterephthalic acid during its lifecycle. While chlorinated compounds can pose challenges in waste management due to potential persistence in the environment, advancements in green chemistry have introduced more sustainable methods for their synthesis and disposal. For example, biodegradable catalysts are being developed to minimize environmental footprint while maintaining high production yields.

The role of 2,3,5,6-Tetrachloroterephthalic acid in material science is another area of active research. Its incorporation into nanocomposites has shown promising results in enhancing material properties such as conductivity and durability. These innovations are particularly relevant in the development of next-generation electronic devices and renewable energy technologies.

In conclusion, 2,3,5,6-Tetrachloroterephthalic acid (CAS No. 2136-79-0) is a multifaceted compound with broad applications across multiple industries. Its unique chemical properties make it indispensable in pharmaceuticals、polymers、and advanced materials. As research continues to uncover new uses and more sustainable methods for its production，its importance is likely to grow even further.